Cas no 1213467-32-3 (4-(1S)-1-aminoethyl-2,6-dimethylphenol)

• Product name: 4-(1S)-1-aminoethyl-2,6-dimethylphenol
• CAS No: 1213467-32-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6093502
• PubChem ID: 55253088

4-(1S)-1-aminoethyl-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1S)-1-aminoethyl-2,6-dimethylphenol
• Phenol, 4-[(1S)-1-aminoethyl]-2,6-dimethyl-
• AKOS006286656
• 4-[(1S)-1-aminoethyl]-2,6-dimethylphenol
• EN300-1828014
• 1213467-32-3

• Inchi： 1S/C10H15NO/c1-6-4-9(8(3)11)5-7(2)10(6)12/h4-5,8,12H,11H2,1-3H3/t8-/m0/s1
• InChI Key： QEERIWLMUJNNLZ-QMMMGPOBSA-N
• SMILES： C1(O)=C(C)C=C([C@@H](N)C)C=C1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 272.7±35.0 °C(Predicted)
• pka: 10.95±0.36(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols